Cas no 1135087-59-0 (2R-hydroxy-O,N-dimethylnorbelladine)

• Product Name: 2R-hydroxy-O,N-dimethylnorbelladine
• CAS No: 1135087-59-0
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 2006660
• PubChem ID: 102038797
• Update Time: 2025-04-21

2R-hydroxy-O,N-dimethylnorbelladine Chemical and Physical Properties

Names and Identifiers

• 2R-hydroxy-O,N-dimethylnorbelladine
• DTXSID701123496
• (alphaR)-4-Hydroxy-alpha-[[[(3-hydroxy-4-methoxyphenyl)methyl]methylamino]methyl]benzenemethanol
• 1135087-59-0
• (I+/-R)-4-Hydroxy-I+/--[[[(3-hydroxy-4-methoxyphenyl)methyl]methylamino]methyl]benzenemethanol

• Inchi： 1S/C17H21NO4/c1-18(10-12-3-8-17(22-2)15(20)9-12)11-16(21)13-4-6-14(19)7-5-13/h3-9,16,19-21H,10-11H2,1-2H3/t16-/m0/s1
• InChI Key： XZFHDRJBRRZRFZ-INIZCTEOSA-N
• SMILES： O[C@H](C1C=CC(=CC=1)O)CN(C)CC1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Norbelladine-type amaryllidaceae alkaloids